Cas no 7017-52-9 (4-Bromo-2-(chloromethyl)-1-methoxybenzene)

• Product Name: 4-Bromo-2-(chloromethyl)-1-methoxybenzene
• CAS No: 7017-52-9
• MF: C₈H₈BrClO
• MW: 235.505520820618
• CID: 547608
• PubChem ID: 10354068
• Update Time: 2025-06-08

4-Bromo-2-(chloromethyl)-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-2-(chloromethyl)-1-methoxy-
• 4-bromo-2-(chloromethyl)-1-methoxybenzene
• 5-BROMO-2-METHOXYBENZYLCHLORIDE
• 11-Chlor-5-brom-2-methoxy-1-methyl-benzol
• 4-Brom-2-chlormethyl-anisol
• 4-Bromo-2-chloromethyl-1-methoxy-benzene
• 4-bromo-2-chloromethyl-anisole
• 5-Brom-2-methoxy-benzylchlorid
• AB44028
• YUJFMJVATVQTBS-UHFFFAOYSA-N
• AKOS007930056
• 2-(chloromethyl)-4-bromoanisole
• DTXSID80438600
• AMY30346
• 7017-52-9
• SCHEMBL7975482
• AC-10870
• EN300-80255
• FT-0762641
• 4-Bromo-2-(chloromethyl)-1-methoxybenzene

• MDL： MFCD08236794
• Inchi： 1S/C8H8BrClO/c1-11-8-3-2-7(9)4-6(8)5-10/h2-4H,5H2,1H3
• InChI Key： YUJFMJVATVQTBS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(CCl)C=1)OC

Computed Properties

• Exact Mass: 233.94500
• Monoisotopic Mass: 233.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 3.19650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 4-Bromo-2-(chloromethyl)-1-methoxybenzene

4-Bromo-2-(chloromethyl)-1-methoxybenzene: A Comprehensive Overview

The compound with CAS No 7017-52-9, commonly referred to as 4-Bromo-2-(chloromethyl)-1-methoxybenzene, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the para position, a chloromethyl group at the ortho position, and a methoxy group at the meta position on the benzene ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in various applications.

Recent studies have highlighted the importance of 4-Bromo-2-(chloromethyl)-1-methoxybenzene in drug discovery and material science. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of anticancer agents. The bromine and methoxy groups are known to influence the molecule's reactivity and selectivity, making it an ideal candidate for further functionalization.

In terms of synthesis, 4-Bromo-2-(chloromethyl)-1-methoxybenzene can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized in recent years to improve yield and purity, ensuring that the compound is readily available for research and industrial applications.

The physical and chemical properties of 4-Bromo-2-(chloromethyl)-1-methoxybenzene have been extensively studied. Its melting point, boiling point, and solubility in various solvents have been documented, providing essential data for its safe handling and storage. Additionally, spectroscopic techniques such as NMR and IR have been employed to confirm its structure and purity.

One of the most promising applications of 4-Bromo-2-(chloromethyl)-1-methoxybenzene is in the field of polymer chemistry. Researchers have investigated its use as a monomer in the synthesis of novel polymers with tailored properties. The chloromethyl group provides reactivity for polymerization, while the bromine and methoxy groups contribute to the overall functionality of the polymer.

Furthermore, 4-Bromo-2-(chloromethyl)-1-methoxybenzene has shown potential in catalysis. Its ability to act as a ligand in transition metal complexes has been explored, offering new avenues for asymmetric catalysis and enantioselective reactions. This application underscores its versatility and importance in modern chemical research.

In conclusion, 4-Bromo-2-(chloromethyl)-1-methoxybenzene (CAS No 7017-52-9) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule in contemporary chemical research.